2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate

• IUPAC Name: [2-(3-nitrophenyl)-2-oxoethyl] 2-[(2-phenylacetyl)amino]acetate
• InChI: InChI=1S/C18H16N2O6/c21-16(14-7-4-8-15(10-14)20(24)25)12-26-18(23)11-19-17(22)9-13-5-2-1-3-6-13/h1-8,10H,9,11-12H2,(H,19,22)
• InChI Key: LJFZIPJCJSJAII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC(=O)OCC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C18H16N2O6
• Molecular Weight: 356.3 g/mol

Description

2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This compound has been shown to have a wide range of biochemical and physiological effects, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate involves the inhibition of acetylcholinesterase, which leads to an accumulation of acetylcholine in the synaptic cleft. This results in an increase in the activation of cholinergic receptors, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate are diverse and depend on the specific system being studied. In general, acetylcholinesterase inhibition can lead to increased cholinergic activity, which can affect a variety of physiological processes such as learning and memory, muscle contraction, and immune system function.

Advantages and Limitations for Lab Experiments

One major advantage of using 2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows for precise control over the level of acetylcholine in the synaptic cleft, which can be useful for studying the effects of cholinergic activity on different physiological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate. One area of interest is the use of this compound as a tool for studying the role of acetylcholinesterase in the regulation of inflammation and the immune system. Another potential direction for research is the development of new compounds based on the structure of 2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate that may have improved potency and selectivity as acetylcholinesterase inhibitors.

Scientific Research Applications

2-(3-nitrophenyl)-2-oxoethyl N-(phenylacetyl)glycinate has been extensively used in scientific research as a tool to study the role of acetylcholinesterase in various physiological processes. It has been used to investigate the effects of acetylcholinesterase inhibition on learning and memory, as well as on the regulation of the neuromuscular junction. This compound has also been used to study the effects of acetylcholinesterase inhibition on the immune system and inflammation.